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CAS No.: 778-25-6

Cat. No.: B1581789

Get Quote

Foreword: The Role of Methyldiphenylsilanol in
Modern Chemistry
Methyldiphenylsilanol ((CH₃)(C₆H₅)₂SiOH) is a cornerstone organosilicon compound, valued for

its unique structural and reactive properties. As a member of the silanol family, it serves as a

critical precursor and intermediate in a wide array of chemical transformations. Its applications

span from the synthesis of complex silicone polymers and resins to its use as a nucleophile in

cross-coupling reactions and as a directing group in C-H bond activation.[1] The presence of

both a compact methyl group and bulky phenyl groups on the silicon atom imparts a balance of

steric hindrance and electronic effects, making it a versatile tool for researchers in materials

science, organic synthesis, and pharmaceutical development. This guide provides an in-depth

exploration of a robust synthetic protocol and the essential characterization techniques

required to verify the structure and purity of this vital chemical building block.

Part 1: Synthesis via Grignard Reaction
The synthesis of methyldiphenylsilanol is most reliably achieved through the nucleophilic

addition of a Grignard reagent to a suitable dichlorosilane, followed by controlled hydrolysis.
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This method, rooted in the foundational principles of organometallic chemistry, offers high

yields and a straightforward pathway to the desired product. The genesis of modern

organosilane chemistry is deeply intertwined with the Grignard reaction, which was first used by

F. Stanley Kipping to form silicon-carbon bonds.[2]

Mechanistic Rationale
The synthesis proceeds in two primary stages. First, phenylmagnesium bromide, a potent

carbon nucleophile, is reacted with methyldichlorosilane. The highly polarized C-Mg bond

attacks the electrophilic silicon center, displacing one of the chloride leaving groups in a

nucleophilic substitution reaction. The second phenyl group is introduced similarly. The

resulting chlorosilane intermediate is then carefully hydrolyzed. The silicon-chlorine bond is

highly susceptible to cleavage by water, leading to the formation of the final, stable silanol and

hydrochloric acid.

Experimental Workflow Diagram
The following diagram outlines the complete workflow for the synthesis and purification of

methyldiphenylsilanol.
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Step 1: Grignard Reagent Preparation

Step 2: Grignard Reaction

Step 3: Hydrolysis & Work-up

Step 4: Purification
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Caption: Structure of Methyldiphenylsilanol.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for elucidating the precise structure of the molecule. [3]Spectra

should be recorded in a deuterated solvent such as CDCl₃ or acetone-d₆.

¹H NMR Spectroscopy:

Phenyl Protons (C₆H₅): Expect complex multiplets in the aromatic region, typically

between δ 7.3 and 7.7 ppm. The signals correspond to the 10 protons of the two phenyl

groups.

Methyl Protons (CH₃): A sharp singlet corresponding to the three methyl protons will

appear upfield, typically around δ 0.6-0.7 ppm.

Silanol Proton (Si-OH): A broad singlet whose chemical shift is highly variable depending

on concentration, solvent, and temperature. It can appear anywhere from δ 1.5 to 5.0 ppm

and may exchange with D₂O. The chemical shift of the silanol proton can be observed in

various deuterated solvents. [4]

¹³C NMR Spectroscopy:

Phenyl Carbons (C₆H₅): Four distinct signals are expected for the phenyl groups: the ipso-

carbon (attached to Si), and the ortho, meta, and para carbons. These typically appear in

the δ 127-138 ppm range.

Methyl Carbon (CH₃): A signal in the upfield region, typically around δ -2.0 to 0.0 ppm.

Table of Expected NMR Data (in CDCl₃):
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Group ¹H Shift (ppm) ¹³C Shift (ppm) Notes

Si-CH₃ ~ 0.68 (s, 3H) ~ -1.5 Sharp singlet

Si-OH Variable (br s, 1H) -
Broad, D₂O

exchangeable

Phenyl-H 7.38-7.44 (m, 6H) ortho: ~133.9 Multiplets

7.60-7.64 (m, 4H) meta: ~129.8

para: ~130.2

ipso: ~137.0

Data referenced from

literature values.

[1]

Infrared (IR) Spectroscopy
IR spectroscopy is excellent for identifying key functional groups present in the molecule. The

spectrum provides a unique "fingerprint" for the compound. [5] Table of Characteristic IR

Absorption Bands:
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Wavenumber (cm⁻¹) Vibration Intensity

~3200-3600 O-H stretch (H-bonded) Strong, Broad

~3070-3050 Aromatic C-H stretch Medium

~2960 Aliphatic C-H stretch Weak

~1590, 1485, 1430 Aromatic C=C stretch Medium-Strong

~1260 Si-CH₃ stretch Strong

~1120 Si-C₆H₅ stretch Strong

~820-920 Si-O stretch Strong

Characteristic absorption

frequencies for organosilicon

compounds.

[5]

The most diagnostic peak is

the broad O-H stretch,

confirming the presence of the

hydroxyl group. The absence

of a strong Si-Cl band (around

540 cm⁻¹) indicates the

completion of the hydrolysis

step.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule, further confirming its identity.

Molecular Ion (M⁺): The molecular weight of methyldiphenylsilanol is 214.33 g/mol . The

mass spectrum should show a peak corresponding to the molecular ion [C₁₃H₁₄OSi]⁺ at m/z

= 214.
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Major Fragments: Common fragmentation pathways for phenylsilanes involve the loss of

substituent groups. Expect to see significant peaks corresponding to:

[M - CH₃]⁺: Loss of the methyl group (m/z = 199). This is often the base peak.

[M - C₆H₅]⁺: Loss of a phenyl group (m/z = 137).

Isotopic Pattern: The presence of silicon (²⁸Si, ²⁹Si, ³⁰Si) will give rise to characteristic M+1

and M+2 peaks with predictable relative abundances, confirming the presence of a silicon

atom in the fragment.

Part 3: Safety and Handling
Hazard Identification:

Reagents: Grignard reagents are highly reactive with water and protic solvents and can be

pyrophoric. Diethyl ether is extremely flammable. Dichlorosilanes are corrosive and react

with moisture to release HCl gas. [6]* Product: Methyldiphenylsilanol is classified as a skin

and eye irritant. [7] Handling Procedures:

All synthesis steps must be conducted in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, flame-

resistant lab coat, and gloves. [8][9]* Ensure all glassware is completely dry and reactions

involving Grignard reagents are performed under an inert atmosphere (N₂ or Ar) to prevent

quenching and potential fire hazards.

Handle all chemicals with care, consulting the Safety Data Sheet (SDS) for each substance

before use. [10][11]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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